5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-pyridin-2-ylpyrazole-4-carbonitrile
• InChI: InChI=1S/C9H7N5/c10-5-7-6-13-14(9(7)11)8-3-1-2-4-12-8/h1-4,6H,11H2
• InChI Key: GFILBPUBXBGRHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N2C(=C(C=N2)C#N)N
• Molecular Formula: C9H7N5
• DSSTOX Substance ID: DTXSID70507617
• Molecular Weight: 185.19 g/mol
• CAS RN: 72816-14-9

Description

The compounds “5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid” and “5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide” are structurally similar to the compound you’re asking about. They are typically in powder form and are stored at room temperature.

Molecular Structure Analysis

The molecular structure of “ethyl 5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate” has been studied. The compound is monoclinic with a = 16.146 (5) Å, b = 14.653 (4) Å, c = 14.621 (4) Å, β = 106.052 (8)°, V = 3324.3 (16) Å3, Z = 12.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid” and “5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide” are provided in the search results. Both compounds are in powder form and are stored at room temperature. The melting point of “5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid” is 185-188°C, while that of “5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide” is 218-219°C.

Scientific Research Applications

Spectroscopic and Structural Investigations

5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile and its analogs have been a subject of interest due to their structural properties. Studies like the one by Kumar et al. (2020) focused on the spectral and structural properties of a similar compound, employing both experimental and computational methods. They synthesized a compound in high yield using a multicomponent protocol and analyzed it using spectroscopic methods and molecular docking, highlighting its pharmaceutical potential in drug discovery (Kumar et al., 2020).

Antitumor and Antimicrobial Activities

Compounds derived from this compound have shown significant biological activities. For instance, El-Borai et al. (2012) synthesized pyrazolo[3,4-b]pyridine derivatives under microwave irradiation and observed notable antibacterial and antifungal activities, as well as antitumor activity against liver cell lines (El-Borai et al., 2012).

Synthesis Methodologies

Research has been conducted on developing efficient synthesis methods for compounds containing the this compound structure. For instance, Ryzhkova and Elinson (2022) investigated a one-pot transformation methodology to synthesize a compound related to this compound, highlighting the significance of the 5-aminopyrazole system in pharmaceutical and agrochemical industries (Ryzhkova & Elinson, 2022).

Crystal Structure Analysis

Crystal structure analysis is another area of research. Liu et al. (2013) determined the crystal structure of a related compound and proposed a reaction mechanism, contributing to a deeper understanding of the chemical properties of these compounds (Liu et al., 2013).

Antiviral Activity

Compounds derived from this compound have also shown potential in antiviral therapies. Rashad et al. (2009) synthesized derivatives that exhibited promising activity against herpes simplex virus, suggesting a potential role in antiviral drug development (Rashad et al., 2009).

Safety and Hazards

The safety information for “5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid” and “5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide” is provided in the search results. Both compounds have the GHS07 pictogram and the signal word "Warning". The hazard statements include H315, H319, and H335.